![molecular formula C16H19N3O2 B5529267 N-butyl-4-[(6-methyl-3-pyridazinyl)oxy]benzamide](/img/structure/B5529267.png)
N-butyl-4-[(6-methyl-3-pyridazinyl)oxy]benzamide
Overview
Description
N-butyl-4-[(6-methyl-3-pyridazinyl)oxy]benzamide, also known as GSK-1016790A, is a potent and selective TRPV4 (transient receptor potential vanilloid 4) antagonist. TRPV4 is a non-selective cation channel that is widely expressed in various tissues and plays a critical role in a variety of physiological processes, including osmoregulation, thermoregulation, and pain sensation. GSK-1016790A has been widely used as a research tool to study the function and regulation of TRPV4 in various biological systems.
properties
IUPAC Name |
N-butyl-4-(6-methylpyridazin-3-yl)oxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-3-4-11-17-16(20)13-6-8-14(9-7-13)21-15-10-5-12(2)18-19-15/h5-10H,3-4,11H2,1-2H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDUBIEPLODLVHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC=C(C=C1)OC2=NN=C(C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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